3-Heptylcyclopentene

• Molecular Formula: C12H22
• Molecular Weight: 166.30 g/mol
• IUPAC Name: 3-heptylcyclopentene
• InChI: InChI=1S/C12H22/c1-2-3-4-5-6-9-12-10-7-8-11-12/h7,10,12H,2-6,8-9,11H2,1H3
• InChI Key: RLXNRBDYXGEREA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1CCC=C1

Description

3-Heptylcyclopentene is a useful research compound. Its molecular formula is C12H22 and its molecular weight is 166.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The procedure followed is the same as that described in Exmple 8 substituting the starting material, 1-bromoheptane (100 g, 0.56 moles) dissolved in tetrahydrofuran (100 ml), granular magnesium (25 g) in tetrahydrofuran (100 ml), 0.1M solution of Li2CuCl4 (1.7 mmoles), and 3-chlorocyclopentene (57 g, 0.56 moles) dissolved in tetrahydrofuran (200 ml). The crude product is fractionally distilled under vacuum leaving a clear, colorless oil (48 g, 0.29 moles), BP 41° C./0.35 mm.

Synthesis routes and methods II

Procedure details

The procedure followed is the same as that described in Example 20 substituting 1-bromoheptane (100 g, 0.56 moles) diluted in tetrahydrofuran (100 ml), granular magnesium (25 g) in tetrahydrofuran (100 ml), 0.1 M solution of Li2CuCl4 (1.7 mmoles), and 3-chlorocyclopentene (57 g, 0.56 moles) diluted in tetrahydrofuran (200 ml). The crude product is fractionally distilled under vacuum leaving a clear, colorless oil (49 g, 0.29 moles), BP 41° C./0.35 mm.